7-(4-chlorobenzyl)-3-methyl-8-(4-(3-methylbenzyl)piperazin-1-yl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-[(4-chlorophenyl)methyl]-3-methyl-8-[4-[(3-methylphenyl)methyl]piperazin-1-yl]purine-2,6-dione
• InChI: InChI=1S/C25H27ClN6O2/c1-17-4-3-5-19(14-17)15-30-10-12-31(13-11-30)24-27-22-21(23(33)28-25(34)29(22)2)32(24)16-18-6-8-20(26)9-7-18/h3-9,14H,10-13,15-16H2,1-2H3,(H,28,33,34)
• InChI Key: PCAFSIOJPQXIRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2CCN(CC2)C3=NC4=C(N3CC5=CC=C(C=C5)Cl)C(=O)NC(=O)N4C
• Molecular Formula: C25H27ClN6O2
• Molecular Weight: 479.0 g/mol

Description

7-(4-chlorobenzyl)-3-methyl-8-(4-(3-methylbenzyl)piperazin-1-yl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C25H27ClN6O2 and its molecular weight is 478.98. The purity is usually 95%.
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Scientific Research Applications

Antimycobacterial Activity

A study by Konduri et al. (2020) synthesized a series of novel purine linked piperazine derivatives to identify potent inhibitors of Mycobacterium tuberculosis. These compounds were designed to disrupt MurB, targeting the biosynthesis of peptidoglycan and exerting antiproliferative effects. Among the synthesized derivatives, six analogues demonstrated promising activity against Mycobacterium tuberculosis H37Rv, showcasing greater potencies relative to current drugs like Ethambutol. Molecular docking analysis provided models for strong inhibitor interactions with MurB, suggesting potential for future development of preclinical agents against Mycobacterium tuberculosis (Konduri et al., 2020).

Cardiovascular Activity

Chłoń-Rzepa et al. (2004) synthesized and tested derivatives of 8-alkylamino-1,3-dimethyl-7-(2-hydroxy-3-piperazinopropyl)-3,7-dihydro-1H-purine-2,6-diones for cardiovascular activity. These compounds showed prophylactic antiarrhythmic activity and hypotensive effects, with specific derivatives demonstrating strong antiarrhythmic activity in experimentally induced arrhythmia. The study also assessed their affinity for alpha(1)- and alpha(2)-adrenoreceptor, contributing valuable insights into the cardiovascular potential of purine derivatives (Chłoń-Rzepa et al., 2004).

Serotonin Receptor Affinity and Psychotropic Activity

Another study by Chłoń-Rzepa et al. (2013) investigated new 8-aminoalkyl derivatives of purine-2,6-dione with potential psychotropic activity. These compounds were evaluated for their affinity and selectivity for 5-HT1A, 5-HT2A, and 5-HT7 receptors, showing promise as ligands with antidepressant and anxiolytic properties. This research highlights the therapeutic potential of purine derivatives in the treatment of mental health disorders (Chłoń-Rzepa et al., 2013).

Antiviral Activity

Wang et al. (2013) discovered diketopiperazine derivatives from the marine-derived actinomycete Streptomyces sp. FXJ7.328 with potent antiviral activity against influenza A (H1N1) virus. This study exemplifies the potential of piperazine derivatives in contributing to the development of new antiviral agents, offering a foundation for further exploration in this area (Wang et al., 2013).